Cas no 1824298-96-5 (5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile)

• Product Name: 5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile
• CAS No: 1824298-96-5
• MF: C₈H₄BrN₃
• MW: 222.041460037231
• CID: 4827974
• Update Time: 2023-08-19

5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile

• Inchi： 1S/C8H4BrN3/c9-6-1-5-2-7(3-10)12-8(5)11-4-6/h1-2,4H,(H,11,12)
• InChI Key： SLJQMYNJDVTZGY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C=C(C#N)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 2.1
• Topological Polar Surface Area: 52.5